Cas no 2171823-49-5 (4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2171823-49-5
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 5603764
• PubChem ID: 165518018
• Update Time: 2025-10-31

4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2171823-49-5
• 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane
• EN300-1279059
• 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane

• Inchi： 1S/C15H28N2O/c1-13(2)9-15(10-14(3,4)17-13)16-12(7-8-18-15)11-5-6-11/h11-12,16-17H,5-10H2,1-4H3
• InChI Key： JONSFGKNZLOPLD-UHFFFAOYSA-N
• SMILES： O1CCC(C2CC2)NC21CC(C)(C)NC(C)(C)C2

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.3Ų

Additional information on 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane

Introduction to 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane (CAS No. 2171823-49-5)

4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane, identified by its Chemical Abstracts Service number 2171823-49-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of spirooxindole derivatives, characterized by the presence of an oxygen atom and a nitrogen atom linked to a common carbon atom in a spirocyclic arrangement. The presence of multiple alkyl substituents and a cyclopropyl group further enhances its structural complexity and may contribute to its distinctive chemical and pharmacological properties.

The spirocyclic core of 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane imparts unique steric and electronic characteristics that are not commonly found in linear or branched organic molecules. Spirocyclic compounds have been extensively studied for their potential as pharmacophores due to their rigid three-dimensional structures, which can facilitate optimal binding interactions with biological targets. The oxygen and nitrogen atoms in the spirocycle can serve as hydrogen bond donors or acceptors, enhancing the compound's ability to interact with proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies suggest that the tetramethyl substituents at positions 8 and 10 may enhance lipophilicity, improving membrane permeability and thus oral bioavailability. The cyclopropyl group at position 4 introduces additional steric hindrance, which could be exploited to modulate binding affinity or selectivity in drug design.

Biologically speaking, 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane has shown promise in preliminary pharmacological screenings as a potential scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further investigation in various therapeutic areas. For instance, the spirocycle's rigidity could be leveraged in designing kinase inhibitors or other enzyme-targeting molecules where precise spatial orientation is critical.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and neurodegeneration. The presence of both oxygen and nitrogen atoms within the spirocycle suggests that it may interact with multiple biological targets simultaneously. This multitargeting capability is highly desirable in drug development as it can reduce side effects and improve therapeutic efficacy.

In vitro studies have begun to explore the interactions of 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane with various enzymes and receptors. Preliminary results indicate that it may exhibit inhibitory activity against certain kinases involved in cancer progression. Additionally, its structural motif is reminiscent of known bioactive molecules used in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane presents a significant challenge due to its complex architecture. However， recent developments in synthetic methodology have made it more feasible to access such intricate heterocycles. Transition-metal-catalyzed reactions have been particularly useful in constructing the spirocyclic core efficiently. These advances have opened up new avenues for exploring derivatives of this compound with tailored biological activities.

The pharmaceutical industry is increasingly recognizing the value of spirocyclic compounds due to their unique properties and potential therapeutic benefits. Companies are investing heavily in research programs aimed at discovering new scaffolds like 4-cyclopropyl-8,8,,10,,10-tetramethyl*1*-*oxa*-*5, *9*-*diazaspiro*5.$$ *undecane* (CAS No.$$ 2171823$$-$*49$$-*$$). These efforts are driven by the need for innovative drugs that address unmet medical needs effectively.

Future research on 4-cyclopropyl-*8,,8,,10,,10-*tetramethyl-*1-*oxa-*5, *9*-*diazaspiro*5.$$ *undecane will likely focus on optimizing its pharmacokinetic profile through structure-based drug design principles. Additionally， exploring its mechanism of action will be crucial for understanding how it interacts with biological targets at a molecular level.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 4-cyclopropyl-*8,,8,,10,,10-*tetramethyl-*1-*oxa-*5, *9*-*diazaspiro*5.$$ *undecane.$$ These computational tools can predict binding affinities,$$ metabolic stability,$$ and other critical parameters,$$ thereby reducing the time required for experimental validation.$$